2-Chloro-N-ethyl-3-fluoropyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-ethyl-3-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C8H8ClFN2O/c1-2-11-8(13)5-3-4-12-7(9)6(5)10/h3-4H,2H2,1H3,(H,11,13)
• InChI Key: ZAXXFTRXERCDDR-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C(=NC=C1)Cl)F
• Molecular Formula: C8H8ClFN2O
• Molecular Weight: 202.61 g/mol

Description

“2-Chloro-N-ethyl-3-fluoropyridine-4-carboxamide” is a compound that likely contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the chloro, fluoro, and carboxamide groups at the correct positions on the pyridine ring. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, with the various substituents (chloro, fluoro, ethyl, and carboxamide) attached at the 2, 3, and 4 positions. The exact structure would depend on the specific locations of these substituents.

Chemical Reactions Analysis

As a nitrogen-containing aromatic compound, pyridine and its derivatives can undergo reactions typical of both aromatic compounds (like electrophilic aromatic substitution) and amines (like alkylation). The presence of the chloro, fluoro, and carboxamide groups would further influence the compound’s reactivity.

Scientific Research Applications

• Synthesis of Fluorinated Pyridines

  • Application : Fluoropyridines are synthesized for their interesting and unusual physical, chemical, and biological properties. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.
  • Method : The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.
  • Results : The synthesis of fluoropyridines has led to the development of compounds with interesting and unusual properties. They are used as starting materials for the synthesis of some herbicides and insecticides.

• Synthesis and Application of Trifluoromethylpyridines

  • Application : Trifluoromethylpyridine (TFMP) derivatives are used in the protection of crops from pests. They are also used in the pharmaceutical and veterinary industries.
  • Method : The synthesis of TFMP derivatives involves the conversion of 2-chloro-3-(trifluoromethyl)pyridine (2,3-CTF), which can be used to produce several commercial products.
  • Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.